Cas no 89011-17-6 (3,5-Diiodo-4-hydroxybenzhydrazide)

• Product Name: 3,5-Diiodo-4-hydroxybenzhydrazide
• CAS No: 89011-17-6
• MF: C₇H₆I₂N₂O₂
• MW: 403.943686008453
• CID: 710713
• PubChem ID: 13149469
• Update Time: 2025-05-19

3,5-Diiodo-4-hydroxybenzhydrazide Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-hydroxy-3,5-diiodo-, hydrazide
• 3 5-DIIODO-4-HYDROXYBENZHYDRAZIDE
• 4-hydroxy-3,5-diiodobenzohydrazide
• 3,5-diiodo-4-hydroxybenzalhydrazide
• 3,5-DIIODO-4-HYDROXYBENZOYLHYDRAZINE
• 4-hydroxy-3,5-diiodo-benzoic acid hydrazide
• 4-Hydroxy-3,5-dijod-benzoesaeure-hydrazid
• CS-0458613
• DTXSID50522202
• 3-(Methylamino)-1-pyrrolidinecarboxylicacidbenzylester
• FT-0714925
• 89011-17-6
• 3,5-DIIODO-4-HYDROXYBENZHYDRAZIDE
• 3,5-Diiodo-4-hydroxybenzhydrazide

• Inchi： 1S/C7H6I2N2O2/c8-4-1-3(7(13)11-10)2-5(9)6(4)12/h1-2,12H,10H2,(H,11,13)
• InChI Key： VTEWBWJTYCPLPR-UHFFFAOYSA-N
• SMILES： IC1C(=C(C=C(C(NN)=O)C=1)I)O

Computed Properties

• Exact Mass: 403.85200
• Monoisotopic Mass: 403.85187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• PSA: 75.35000
• LogP: 2.29610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3,5-Diiodo-4-hydroxybenzhydrazide

Recent Advances in the Study of 3,5-Diiodo-4-hydroxybenzhydrazide (CAS: 89011-17-6)

3,5-Diiodo-4-hydroxybenzhydrazide (CAS: 89011-17-6) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug development, particularly as a scaffold for designing novel therapeutic agents. This research brief synthesizes the latest findings on this compound, focusing on its chemical properties, biological activities, and potential therapeutic uses.

One of the key areas of investigation has been the compound's role as a precursor or intermediate in the synthesis of more complex molecules. Researchers have highlighted its utility in constructing pharmacophores with enhanced bioactivity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3,5-Diiodo-4-hydroxybenzhydrazide exhibit promising antimicrobial properties, particularly against drug-resistant bacterial strains.

Another significant development is the exploration of its mechanism of action at the molecular level. Recent structural-activity relationship (SAR) studies have elucidated how the iodine substitutions at the 3 and 5 positions contribute to its binding affinity with target proteins. These insights are crucial for optimizing the compound's efficacy and reducing potential off-target effects.

In addition to its antimicrobial potential, 3,5-Diiodo-4-hydroxybenzhydrazide has shown promise in oncology research. A 2024 preprint study available on bioRxiv reported that certain analogs of this compound exhibit selective cytotoxicity against cancer cell lines, particularly those associated with breast and lung cancers. The study attributed this activity to the compound's ability to modulate key signaling pathways involved in cell proliferation and apoptosis.

Despite these promising findings, challenges remain in translating these discoveries into clinical applications. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through further preclinical studies. However, the compound's versatility and the growing body of research supporting its therapeutic potential make it a compelling subject for continued investigation in the chemical biology and pharmaceutical sciences.